Cas no 108906-66-7 (Acutissimin A)

Acutissimin A structure
Acutissimin A structure
Product Name:Acutissimin A
CAS No:108906-66-7
MF:C56H38O31
MW:1206.8823390007
CID:233418
PubChem ID:16132408
Update Time:2025-04-19

Acutissimin A Chemical and Physical Properties

Names and Identifiers

    • Acutissimin A
    • (-)-acutissimin A
    • AC1L1HXP
    • Acetyl-YVAD-AMC
    • acetyl-YVAD-aminomethyl coumarine
    • Ac-Tyr-Val-Ala-Asp-7-Amino-4-Methylcoumarin
    • Ac-Tyr-Val-Ala-Asp-AMC
    • Ac-Tyr-Val-Ala-Asp-MCA
    • acutissimins A
    • Ac-YVAD-AMC
    • AMC120
    • ICE (PASE I) SUBSTRATE III
    • SCHEMBL2154128
    • 108906-66-7
    • (1R,2R,20R,42S,46S)-46-[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-7,8,9,12,13,14,25,26,27,30,31,32,35,36,37-pentadecahydroxy-3,18,21,41,43-pentaoxanonacyclo[27.13.3.138,42.02,20.05,10.011,16.023,28.033,45.034,39]hexatetraconta-5,7,9,11,13,15,23,25,27,29(45),30,32,34(39),35,37-pentadecaene-4,17,22,40,44-pentone
    • DTXSID701029476
    • 46-[2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-7,8,9,12,13,14,25,26,27,30,31,32,35,36,37-pentadecahydroxy-3,18,21,41,43-pentaoxanonacyclo[27.13.3.138,42.02,20.05,10.011,16.023,28.033,45.034,39]hexatetraconta-5,7,9,11,13,15,23,25,27,29(45),30,32,34(39),35,37-pentadecaene-4,17,22,40,44-pentone
    • Q4677960
    • Inchi: 1S/C56H38O31/c57-15-2-1-10(3-17(15)59)47-22(64)4-11-16(58)8-18(60)27(48(11)84-47)32-31-34-30(43(73)46(76)44(31)74)29-33-28(41(71)45(75)42(29)72)26-14(7-21(63)37(67)40(26)70)53(78)83-23-9-82-52(77)12-5-19(61)35(65)38(68)24(12)25-13(6-20(62)36(66)39(25)69)54(79)85-49(23)51(87-56(33)81)50(32)86-55(34)80/h1-3,5-8,22-23,32,47,49-51,57-76H,4,9H2/t22-,23+,32+,47+,49+,50-,51-/m0/s1
    • InChI Key: DRHVFLXLYQESEQ-DHGKJAGISA-N
    • SMILES: O1C(C2C3=C(C(=C(C=2[C@@H](C2=C(C=C(C4C[C@@H]([C@@H](C5C=CC(=C(C=5)O)O)OC2=4)O)O)O)[C@H]1[C@@H]1[C@H]2[C@@H](COC(C4C=C(C(=C(C=4C4C(=C(C(=CC=4C(=O)O2)O)O)O)O)O)O)=O)OC(C2C=C(C(=C(C=2C2=C(C(=C(C3=C2C(=O)O1)O)O)O)O)O)O)=O)O)O)O)=O

Computed Properties

  • Exact Mass: 1206.139705
  • Monoisotopic Mass: 1206.139705
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 20
  • Hydrogen Bond Acceptor Count: 31
  • Heavy Atom Count: 87
  • Rotatable Bond Count: 2
  • Complexity: 2600
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 545
  • XLogP3: 3

Experimental Properties

  • Density: 1.949
  • Refractive Index: 1.851
  • PSA: 545.33000
  • LogP: 3.27600
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